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Compound of Interest

Compound Name:
Methyl 5-methoxybenzofuran-2-

carboxylate

Cat. No.: B178174 Get Quote

An In-depth Technical Guide to Methyl 5-
methoxybenzofuran-2-carboxylate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of Methyl 5-methoxybenzofuran-2-carboxylate, a member of the biologically

significant benzofuran class of heterocyclic compounds. Due to the limited availability of direct

experimental data for this specific molecule, this guide incorporates data from closely related

analogs to provide a predictive and comparative analysis.

Chemical Identity and Physical Properties
Methyl 5-methoxybenzofuran-2-carboxylate is a substituted benzofuran with the molecular

formula C₁₁H₁₀O₄. While specific experimental physical properties for this compound are not

readily available in the cited literature, the following tables summarize its key identifiers and the

physical properties of a structurally related compound, methyl 5-methoxy-2-methyl-1-

benzofuran-3-carboxylate, to provide a useful reference.

Table 1: Identifiers for Methyl 5-methoxybenzofuran-2-carboxylate
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Identifier Value

CAS Number 1751-24-2

Molecular Formula C₁₁H₁₀O₄

Molecular Weight 206.19 g/mol [1][2]

IUPAC Name methyl 5-methoxybenzofuran-2-carboxylate

SMILES COC(=O)c1oc2cc(OC)ccc2c1

InChI Key Not available

Table 2: Physical Properties of a Related Compound (Methyl 5-methoxy-2-methyl-1-

benzofuran-3-carboxylate)

Property Value

Appearance White powder[3]

Melting Point 54-55 °C[3]

Boiling Point No data available

Solubility No data available

Spectroscopic Data
Detailed experimental spectroscopic data for Methyl 5-methoxybenzofuran-2-carboxylate is

not available in the reviewed literature. However, ¹H-NMR data for the related compound,

methyl 5-methoxy-2-methyl-1-benzofuran-3-carboxylate, is presented below as a reference for

the expected chemical shifts for similar protons in this class of molecules.

Table 3: ¹H-NMR Data for Methyl 5-methoxy-2-methyl-1-benzofuran-3-carboxylate (in CDCl₃)
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Chemical Shift
(δ, ppm)

Multiplicity Integration Assignment Reference

7.44 d, J = 2.7 Hz 1H Ar-H [3]

7.33 d, J = 9 Hz 1H Ar-H [3]

6.85 m 1H Ar-H [3]

3.94 s 3H COOCH₃ [3]

3.87 s 3H OCH₃ [3]

2.74 s 3H CH₃ [3]

Experimental Protocols
While a specific, detailed protocol for the synthesis of Methyl 5-methoxybenzofuran-2-
carboxylate was not found, a general method for the synthesis of a related compound, methyl

5-methoxy-2-methyl-1-benzofuran-3-carboxylate, is described. This protocol can serve as a

foundational methodology for the synthesis of the target compound.

Synthesis of Methyl 5-methoxy-2-methyl-1-benzofuran-3-carboxylate[3]

Reaction: A mixture of 5-hydroxy-2-methyl-1-benzofuran-3-carboxylic acid (20 mmol), K₂CO₃

(20 mmol), and an excess of (CH₃O)₂SO₂ (60 mmol) in acetone (30 mL) was refluxed for 48

hours.

Work-up: Upon completion of the reaction, the hot mixture was filtered, and the solvent was

evaporated.

Purification: The resulting residue was purified by column chromatography on silica gel using

chloroform as the eluent.

Biological Activity and Signaling Pathways
Benzofuran derivatives are known to exhibit a wide range of pharmacological activities,

including antimicrobial, anti-inflammatory, antiviral, and anticancer properties.[3] A specific

benzofuran derivative, 2-(5-methyl-1-benzofuran-3-yl)-N-(5-propylsulfanyl-1,3,4-thiadiazol-2-yl)
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acetamide (MBPTA), has been identified as a novel Rho-associated protein kinase (ROCK)

inhibitor. This compound has demonstrated significant neuroprotective effects against 1-methyl-

4-phenylpyridinium ion (MPP⁺)-induced damage in SH-SY5Y neuroblastoma cells. The

protective mechanism involves the inhibition of reactive oxygen species (ROS) and nitric oxide

(NO) generation and the activation of the PI3K/Akt survival signaling pathway.[4]

Below is a diagram illustrating the proposed signaling pathway of the neuroprotective effects of

the benzofuran derivative MBPTA.
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Caption: Neuroprotective pathway of a benzofuran derivative.

The following diagram illustrates a general experimental workflow for the synthesis and

purification of benzofuran derivatives, based on the methodologies described in the literature.
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Caption: Synthesis and purification workflow for benzofurans.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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